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Compound of Interest

Compound Name: ML-SI1

cat. No.: B10824797

For researchers and drug development professionals, the responsible management and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive, step-by-step guide for the proper
disposal of ML-SI1, a TRPML inhibitor. Given that specific disposal instructions for ML-SI1 are
not readily available, the following procedures are based on established best practices for the
disposal of hazardous chemical waste and should be implemented in strict accordance with
your institution's Environmental Health and Safety (EHS) guidelines.

Compound Data Summary

A clear understanding of the compound's properties is the first step toward safe handling and
disposal. The following table summarizes key information for ML-SI1.[1][2]
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Property Value

Chemical Name ML-SI1

Molecular Formula C23H26CI2N203[1]
Molecular Weight 449.37 g/mol [1][2]
Appearance Solid, Off-white to yellow[1]

TRPML inhibitor with an ICso of 15 pM for

Primary Function
TRPML1[1][2]

Solubility Soluble in DMSO[1][2]

Powder: -20°C for 3 years. In solvent: -80°C for
Storage
2 years, -20°C for 1 year.[1]

Step-by-Step Disposal Protocol for ML-SI1

As a biologically active small molecule, ML-SI1 and all materials contaminated with it must be
treated as hazardous chemical waste.[3] Improper disposal can pose risks to human health
and the environment.

Waste Identification and Segregation

e Treat as Hazardous Waste: All forms of ML-SI1, including the pure compound, solutions, and
contaminated labware, must be managed as hazardous chemical waste.[3]

e Segregate Waste Streams: Do not mix ML-SI1 waste with non-hazardous trash, sharps, or
biological waste unless specifically permitted by your institution's EHS department.[3]

Waste Collection and Containment
e Solid Waste:

o Collect unused or expired ML-SI1 powder, along with contaminated personal protective
equipment (PPE) such as gloves and weigh boats, in a designated, leak-proof container.

[3]
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o A high-density polyethylene (HDPE) container is generally a suitable choice.[3]

o The container must be clearly labeled as "Hazardous Waste" and specify the full chemical
name: "ML-SI1".[3]

e Liquid Waste:

o Collect solutions containing ML-SI1 (e.g., dissolved in DMSO) in a separate, leak-proof,
and chemically compatible container.[3]

o The container must be securely capped and labeled as "Hazardous Waste," listing all
chemical constituents and their approximate concentrations (e.g., "ML-SI1 in DMSQO").[3]

e Contaminated Labware:

o Disposable Labware: Items such as pipette tips and microfuge tubes that are heavily
contaminated with ML-SI1 should be collected as solid hazardous waste.[3]

o Reusable Glassware: A triple-rinse procedure is recommended for cleaning reusable
glassware. The first two rinses should be with a suitable solvent (e.g., ethanol or acetone),
and this rinseate must be collected as hazardous liquid waste. The third rinse can be with
water, which should also be collected as hazardous waste.[3]

Labeling and Storage

e Proper Labeling: All hazardous waste containers must be clearly labeled with the words
"Hazardous Waste," the full chemical name of the contents, the accumulation start date, and
the name and contact information of the responsible researcher.[3]

e Secure Storage: Store all ML-SI1 waste containers in a designated and secure satellite
accumulation area within the laboratory, away from incompatible materials.[3]

Final Disposal

» Contact EHS: Once your waste container is full or ready for disposal, contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
proper disposal according to all federal, state, and local regulations.
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Experimental Workflow for Disposal

To provide a clear visual guide for the disposal process, the following diagram outlines the
decision-making and procedural steps for handling ML-SI1 waste.
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Start: ML-SI1 Waste Generation
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Caption: Logical workflow for the safe disposal of ML-SI1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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